Cas no 2411272-32-5 (N-[2-[[(5-Chloro-2-pyridinyl)amino]carbonyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)
N-[2-[[(5-Chloro-2-pyridinyl)amino]carbonyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{2-[(5-chloropyridin-2-yl)carbamoyl]phenyl}-1-(prop-2-enoyl)piperidine-4-carboxamide
- 2411272-32-5
- Z1492405281
- EN300-26606561
- N-[2-[[(5-Chloro-2-pyridinyl)amino]carbonyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
-
- Inchi: 1S/C21H21ClN4O3/c1-2-19(27)26-11-9-14(10-12-26)20(28)24-17-6-4-3-5-16(17)21(29)25-18-8-7-15(22)13-23-18/h2-8,13-14H,1,9-12H2,(H,24,28)(H,23,25,29)
- InChI Key: ZMNPFVZSRPLBHE-UHFFFAOYSA-N
- SMILES: N1(C(=O)C=C)CCC(C(NC2=CC=CC=C2C(NC2=NC=C(Cl)C=C2)=O)=O)CC1
Computed Properties
- Exact Mass: 412.1302182g/mol
- Monoisotopic Mass: 412.1302182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 621
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 91.4Ų
Experimental Properties
- Density: 1.362±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 620.0±55.0 °C(Predicted)
- pka: 10.88±0.70(Predicted)
N-[2-[[(5-Chloro-2-pyridinyl)amino]carbonyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26606561-1.0g |
N-{2-[(5-chloropyridin-2-yl)carbamoyl]phenyl}-1-(prop-2-enoyl)piperidine-4-carboxamide |
2411272-32-5 | 95.0% | 1.0g |
$0.0 | 2025-03-20 | |
| Enamine | EN300-26606561-1g |
2411272-32-5 | 90% | 1g |
$0.0 | 2023-09-13 |
N-[2-[[(5-Chloro-2-pyridinyl)amino]carbonyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on N-[2-[[(5-Chloro-2-pyridinyl)amino]carbonyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
Comprehensive Analysis of N-[2-[[(5-Chloro-2-pyridinyl)amino]carbonyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2411272-32-5)
In the rapidly evolving field of medicinal chemistry, N-[2-[[(5-Chloro-2-pyridinyl)amino]carbonyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2411272-32-5) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidinecarboxamide core and chloropyridine moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel therapeutic agents.
The compound's chemical structure features a 5-chloro-2-pyridinyl group linked to a phenyl ring via a carbonyl bridge, further connected to a piperidine derivative. This arrangement is critical for its bioactivity, as it allows for interactions with various biological targets. Recent studies have highlighted its potential in modulating specific enzyme pathways, making it a candidate for addressing unmet medical needs. The presence of the propen-1-yl group adds another layer of functionality, enabling further derivatization for enhanced pharmacokinetic properties.
One of the most searched questions in AI-driven drug discovery platforms is: "How can N-[2-[[(5-Chloro-2-pyridinyl)amino]carbonyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide be optimized for better bioavailability?" This reflects the growing demand for structure-activity relationship (SAR) studies involving this compound. Scientists are leveraging computational modeling and high-throughput screening to identify analogs with improved drug-like properties. Such efforts align with the broader trend of precision medicine, where tailored molecular designs are key to therapeutic success.
Another hot topic in pharmaceutical research is the role of heterocyclic compounds in treating chronic diseases. The pyridine and piperidine rings in this molecule are known for their bioisosteric potential, often serving as replacements for aromatic systems in lead optimization. This has sparked discussions on platforms like PubMed and ResearchGate about its applicability in central nervous system (CNS) disorders or metabolic diseases. While preliminary data is promising, further in vivo validation is needed to confirm its efficacy and safety.
From a synthetic chemistry perspective, the compound’s CAS No. 2411272-32-5 is frequently queried in chemical databases such as SciFinder and Reaxys. Its synthesis typically involves multi-step reactions, including amide coupling and N-acylation, which are areas of active methodological research. Recent advances in green chemistry have also prompted investigations into more sustainable routes for producing this carboxamide derivative, minimizing waste and energy consumption.
In conclusion, N-[2-[[(5-Chloro-2-pyridinyl)amino]carbonyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide represents a compelling case study in modern medicinal chemistry. Its structural features and potential therapeutic applications make it a focal point for both academic and industrial research. As AI-assisted molecular design continues to advance, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals.
2411272-32-5 (N-[2-[[(5-Chloro-2-pyridinyl)amino]carbonyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)